N-[3-(2-methylsulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl)phenyl]methanesulfonamide

• IUPAC Name: N-[3-(2-methylsulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C17H19N3O4S2/c1-25(21,22)19-15-10-6-9-14(11-15)16-12-17(13-7-4-3-5-8-13)20(18-16)26(2,23)24/h3-11,17,19H,12H2,1-2H3
• InChI Key: SGUZUMWSJWYABV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=NN(C(C2)C3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C17H19N3O4S2
• Molecular Weight: 393.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, similar compounds have been synthesized via aldol condensation reactions of substituted benzaldehydes and acetone in alkaline ethanolic solution.

Scientific Research Applications

Interaction Studies and Molecular Properties

Research has focused on understanding the interactions of similar sulfonamide derivatives in various solvents and conditions. For instance, studies on the volumetric and acoustic properties of methyl acetate in aqueous solutions of quinoxaline derivatives, including sulfonamide compounds, have been conducted to examine temperature and concentration effects on molecular interactions. These studies offer insights into the solute-solvent interactions, which are crucial for understanding the behavior of such compounds in biological systems or chemical processes (Raphael et al., 2015).

Structural Analysis and Supramolecular Assembly

Structural studies of nimesulide triazole derivatives, which share a sulfonamide moiety, have been carried out to understand the effect of substitution on their supramolecular assembly. Such research is fundamental for drug design, as it helps in understanding how molecular modifications can influence the drug's effectiveness and interactions with biological targets (Dey et al., 2015).

Antibacterial Activity

Sulfonamide derivatives have been synthesized and evaluated for their antibacterial activity. These studies contribute to the development of new antibiotics and antimicrobial agents, highlighting the potential of sulfonamide derivatives in combating microbial resistance (Özdemir et al., 2009).

Inhibition Properties and Corrosion Studies

The adsorption and corrosion inhibition properties of sulfonamide derivatives on metals in acidic environments have been investigated. These studies are relevant for the development of protective coatings and inhibitors that can prevent metal corrosion, a significant concern in industrial applications (Olasunkanmi et al., 2016).

Drug Metabolism and Biocatalysis

The application of biocatalysis to drug metabolism, using microbial systems to produce mammalian metabolites of sulfonamide derivatives, illustrates the compound's role in drug development and pharmacokinetics studies. This approach aids in understanding the metabolic pathways and potential effects of drugs within the body (Zmijewski et al., 2006).